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Compound of Interest

Compound Name: Ampicillin-d5

Cat. No.: B1381323

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical
properties of Ampicillin-d5, a deuterated analog of the widely used broad-spectrum antibiotic,
ampicillin. This document is intended to be a core resource for researchers, scientists, and
drug development professionals, offering structured data, detailed experimental protocols, and
key visualizations to support laboratory and research applications. Ampicillin-d5 is primarily
utilized as an internal standard in analytical and pharmacokinetic research, where its stable
isotope-labeled nature allows for precise quantification of ampicillin in biological matrices.[1][2]

Core Physical and Chemical Properties

The physical and chemical characteristics of Ampicillin-d5 are crucial for its application in
analytical methodologies. The introduction of five deuterium atoms on the phenyl group results
in a higher molecular weight compared to its non-deuterated counterpart, ampicillin, which is
essential for its use in mass spectrometry-based assays.

Quantitative Data Summary

The following tables summarize the key quantitative properties of Ampicillin-d5 and, for
comparison, its parent compound, ampicillin.

Table 1: Physical and Chemical Properties of Ampicillin-d5
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Property Value Reference(s)
Molecular Formula C16H14DsN304S [11[3]
Formula Weight 354.4 g/mol [3114]

CAS Number

1426173-65-0

[3]4]

Exact Mass

354.14101100 Da

[4]

Monoisotopic Mass

354.14101100 Da

[4]

Solubility

Slightly soluble in water

[3]

Purity (Isotopic)

>99% deuterated forms (di-ds)

[3]

Appearance

Solid/White Powder

[3](5]

Melting Point

Min. 180 °C (decomposition)

[5]

Table 2: Physical and Chemical Properties of Ampicillin (Non-deuterated)

Property Value Reference(s)
Molecular Formula C16H1oN304S [6]

Molecular Weight 349.4 g/mol [6]

CAS Number 69-53-4 [6]

Melting Point 208 °C (decomposition) [61[7]

Solubility in Water

10100 mg/L (at 21 °C)

[6]

Appearance

White, crystalline powder

[6]

Mechanism of Action: Inhibition of Bacterial Cell

Wall Synthesis

Ampicillin, and by extension its deuterated isotopologue, is a beta-lactam antibiotic that exerts

its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[8] The primary target

of ampicillin is the transpeptidase enzyme, also known as penicillin-binding proteins (PBPS),
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which is crucial for the cross-linking of peptidoglycan chains.[9][10] By irreversibly inhibiting this
enzyme, ampicillin disrupts the integrity of the bacterial cell wall, leading to cell lysis and death.

[9] The presence of an amino group in ampicillin enhances its ability to penetrate the outer
membrane of some gram-negative bacteria.[9]
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Ampicillin's inhibitory action on bacterial cell wall synthesis.

Experimental Protocols
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Ampicillin-d5 is instrumental as an internal standard for the accurate quantification of
ampicillin in various biological samples by liquid chromatography-tandem mass spectrometry
(LC-MS/MS). Below are detailed methodologies for sample preparation and analysis.

Sample Preparation for Ampicillin Quantification in
Plasma

A common method for preparing plasma samples for LC-MS/MS analysis is protein
precipitation, which is simple and effective.[11]

Sample Collection: Collect blood samples in appropriate anticoagulant tubes and centrifuge
to separate plasma.

« Internal Standard Spiking: To 100 pL of plasma sample, add a known amount (e.g., 10 pL of
a standard solution) of Ampicillin-d5 internal standard solution.[12]

o Protein Precipitation: Add 200 pL of a precipitating agent, such as acetonitrile or methanol
containing 0.1% formic acid, to the plasma sample.[11][12]

» Vortexing and Centrifugation: Vortex the mixture for approximately 15-30 seconds to ensure
thorough mixing and complete protein precipitation.[12] Centrifuge the samples at high
speed (e.g., 10,000 x g) for 10 minutes at 4 °C to pellet the precipitated proteins.[12]

o Supernatant Collection and Dilution: Carefully collect the supernatant. For some
applications, the supernatant may be directly injected into the LC-MS/MS system, or it may
be diluted (e.g., 1:4 with a water/formic acid mixture) before injection to minimize matrix
effects.[12]

LC-MS/MS Method for Ampicillin Quantification

This section outlines a typical LC-MS/MS method for the analysis of ampicillin using
Ampicillin-d5 as an internal standard.

e Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.[11][13]
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e Mass Spectrometer: A tandem mass spectrometer (MS/MS) capable of multiple reaction
monitoring (MRM).[11][14]

e Chromatographic Column: A reverse-phase C18 column is commonly used.[12][15]

» Mobile Phase: A gradient elution is typically employed using a combination of an aqueous
phase (e.g., water with 0.1% formic acid or an ammonium formate buffer) and an organic
phase (e.g., acetonitrile or methanol).[12][13]

» Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.[14]
e Injection Volume: 5-20 pL.[12]
« lonization: Electrospray ionization (ESI) in positive or negative mode.[11][16]

 MRM Transitions: Specific precursor-to-product ion transitions are monitored for both
ampicillin and Ampicillin-d5. For ampicillin (non-deuterated), a common transition is m/z
350 -> 160.[16] The corresponding transition for Ampicillin-d5 would be m/z 355 -> 160 (or
other appropriate product ion).

Workflow for Quantification Using Ampicillin-d5 as
an Internal Standard

The use of a stable isotope-labeled internal standard like Ampicillin-d5 is the gold standard for
quantitative bioanalysis using LC-MS/MS. It effectively corrects for variations in sample
preparation, injection volume, and matrix effects, leading to high accuracy and precision.[17]
[18]
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Quantitative Analysis Workflow with Ampicillin-d5
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Enzymatic Synthesis of Ampicillin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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